Cas no 100565-83-1 (Heptadecan-1-ol;4-methylbenzenesulfonic Acid)

• Product name: Heptadecan-1-ol;4-methylbenzenesulfonic Acid
• CAS No: 100565-83-1
• MF: C₁₇H₃₆O^.C₇H₈O₃S
• MW: 428.66876
• CID: 1126972
• PubChem ID: 71332354

Heptadecan-1-ol;4-methylbenzenesulfonic Acid Chemical and Physical Properties

Names and Identifiers

• heptadecan-1-ol,4-methylbenzenesulfonic acid
• 4-methylbenzenesulfonic acid
• heptadecan-1-ol
• 100565-83-1
• DTXSID00760819
• 4-Methylbenzene-1-sulfonic acid--heptadecan-1-ol (1/1)
• Heptadecan-1-ol;4-methylbenzenesulfonic Acid

• Inchi： InChI=1S/C17H36O.C7H8O3S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18;1-6-2-4-7(5-3-6)11(8,9)10/h18H,2-17H2,1H3;2-5H,1H3,(H,8,9,10)
• InChI Key： VKYHNLIMSXETPD-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCO.CC1=CC=C(C=C1)S(=O)(=O)O

Computed Properties

• Exact Mass: 428.296031g/mol
• Monoisotopic Mass: 428.296031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 16
• Complexity: 340
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 428.7g/mol
• Topological Polar Surface Area: 83Ų